Cas no 1033037-45-4 ()

• CAS No: 1033037-45-4
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 6769993
• PubChem ID: 53403446
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C8H6N2O2/c11-5-6-4-10-8(12-6)7-2-1-3-9-7/h1-5,9H
• InChI Key： AOESOOLVMRZTKR-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CN=C1C1=CC=CN1

Computed Properties

• Exact Mass: 162.042927438g/mol
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles